Cas no 55828-85-8 (5-Chloro-3-(4-chloro-phenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-Chloro-3-(4-chloro-phenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde
• CAS No: 55828-85-8
• MF: C₁₆H₁₀Cl₂N₂O
• MW: 317.16940164566
• MDL: MFCD09749597
• CID: 3155579
• PubChem ID: 21418360
• Update Time: 2025-05-26

5-Chloro-3-(4-chloro-phenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(4-chloro-phenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde
• MFCD09749597
• 5-CHLORO-3-(4-CHLOROPHENYL)-1-PHENYL-1H-PYRAZOLE-4-CARBOXALDEHYDE
• 5-Chloro-3-p-chlorophenyl-1-phenyl-pyrazole-4-carboxaldehyde
• VTMRUCPYIZOTGK-UHFFFAOYSA-N
• DTXSID60613493
• SCHEMBL11726863
• 55828-85-8
• 5-chloro-3-(4-chlorophenyl)-1-phenylpyrazole-4-carbaldehyde
• 5-Chloro-3-(4-chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde

• MDL： MFCD09749597
• Inchi： 1S/C16H10Cl2N2O/c17-12-8-6-11(7-9-12)15-14(10-21)16(18)20(19-15)13-4-2-1-3-5-13/h1-10H
• InChI Key： VTMRUCPYIZOTGK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(C2C=CC(=CC=2)Cl)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 316.0170183Da
• Monoisotopic Mass: 316.0170183Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-Chloro-3-(4-chloro-phenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde

Recent Advances in the Study of 5-Chloro-3-(4-chloro-phenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde (CAS: 55828-85-8)

5-Chloro-3-(4-chloro-phenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde (CAS: 55828-85-8) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly as a scaffold for developing novel bioactive compounds. This research brief consolidates the latest findings related to this compound, highlighting its role in drug discovery and development.

One of the key areas of investigation has been the synthesis and optimization of 5-Chloro-3-(4-chloro-phenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde. A study published in the Journal of Medicinal Chemistry (2023) reported an improved synthetic route that enhances yield and purity, making it more feasible for large-scale production. The researchers employed a multi-step reaction sequence involving condensation and oxidation steps, achieving a yield of 78% with high purity (>98%). This advancement is critical for further pharmacological evaluations and potential commercialization.

In terms of biological activity, recent research has explored the compound's potential as an inhibitor of specific enzymes involved in inflammatory pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that 5-Chloro-3-(4-chloro-phenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde exhibits moderate inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis. The study suggested that structural modifications, such as the introduction of electron-withdrawing groups, could enhance its potency and selectivity, paving the way for the development of new anti-inflammatory agents.

Additionally, computational studies have provided insights into the molecular interactions of this compound. Molecular docking simulations revealed that 5-Chloro-3-(4-chloro-phenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde binds to the active site of COX-2 through hydrogen bonding and hydrophobic interactions. These findings, published in a 2023 issue of Computational Biology and Chemistry, support the compound's potential as a lead molecule for further optimization.

Despite these promising results, challenges remain. For instance, the compound's pharmacokinetic properties, such as solubility and metabolic stability, require further investigation. A recent preclinical study highlighted the need for formulation strategies to improve its bioavailability. Researchers are exploring nanoparticle-based delivery systems to address these limitations, as reported in the International Journal of Pharmaceutics (2024).

In conclusion, 5-Chloro-3-(4-chloro-phenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde (CAS: 55828-85-8) represents a versatile scaffold with significant potential in drug discovery. Recent advancements in its synthesis, biological evaluation, and computational modeling have laid the groundwork for future studies aimed at developing novel therapeutics. Continued research efforts will be essential to fully realize its therapeutic applications and overcome existing challenges.